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Compound of Interest

Compound Name: Ammonium iodide

Cat. No.: B7797801 Get Quote

For immediate release:

This technical guide provides a comprehensive overview of the solubility of ammonium iodide
(NH₄I) in aqueous and organic solvents. Intended for researchers, scientists, and professionals

in drug development, this document compiles critical solubility data, details experimental

methodologies for its determination, and illustrates the key factors influencing this essential

chemical property.

Executive Summary
Ammonium iodide is a compound of significant interest in various chemical and

pharmaceutical applications. Its solubility is a fundamental parameter that governs its behavior

in solution, impacting reaction kinetics, formulation development, and purification processes.

This guide offers a centralized resource for quantitative solubility data, standardized

experimental protocols, and a conceptual framework for understanding the dissolution of

ammonium iodide.

Quantitative Solubility Data
The solubility of ammonium iodide exhibits significant variability with the choice of solvent and

temperature. The following tables summarize the available quantitative data to facilitate

comparison and application in experimental design.
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Ammonium iodide is highly soluble in water, and its solubility increases significantly with

temperature. This endothermic dissolution process is characteristic of many salts.

Temperature (°C) Solubility ( g/100 g H₂O)

-20 136

-10 145

0 154.2

10 163.2

15 167.8

20 172.3

25 177[1]

30 181.4

40 190.5

50 199.6

60 208.9

70 218.7

80 228.8

100 250.3

120 273.6

Solubility in Organic Solvents
The solubility of ammonium iodide in organic solvents is more varied, depending on the

polarity and hydrogen bonding capabilities of the solvent.
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Solvent Temperature (°C) Solubility

Methanol 25 400 mg/mL (40 g/100 mL)[2]

Ethanol 25 270 mg/mL (27 g/100 mL)[2]

Acetone Not Specified Very soluble[3]

Glycerol 25 667 mg/mL (66.7 g/100 mL)[2]

Liquid Ammonia 0 334.6 g/100 g

Liquid Ammonia 25 368.5 g/100 g

Diethyl Ether Not Specified Slightly soluble[3]

Acetic Acid Not Specified Sparingly soluble

Ethyl Acetate Not Specified Insoluble

Experimental Protocols for Solubility Determination
The following methodologies provide a framework for the accurate and reproducible

determination of ammonium iodide solubility. These protocols are synthesized from

established methods for ionic compounds.

Gravimetric Method (Shake-Flask)
This is a conventional and widely used method for determining equilibrium solubility.

Objective: To determine the saturation solubility of ammonium iodide in a given solvent at a

specific temperature.

Materials:

Ammonium iodide, analytical grade

Solvent of interest, HPLC grade or equivalent

Thermostatically controlled shaker or water bath
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Analytical balance

Volumetric flasks

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Drying oven

Procedure:

Add an excess amount of ammonium iodide to a known volume of the solvent in a sealed

container. The presence of undissolved solid is crucial to ensure saturation.

Place the container in a thermostatically controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient period to reach equilibrium. A period of 24 to 48 hours is

typically recommended.

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant liquid using a pre-heated or pre-

cooled syringe to maintain the experimental temperature.

Filter the supernatant through a membrane filter compatible with the solvent to remove any

undissolved particles.

Accurately weigh a clean, dry evaporating dish.

Transfer a known volume of the clear filtrate to the evaporating dish.

Evaporate the solvent in a drying oven at a temperature sufficient to remove the solvent

without decomposing the ammonium iodide (a vacuum oven is recommended).

Once all the solvent has evaporated, cool the dish in a desiccator and weigh it again.

The mass of the dissolved ammonium iodide is the difference between the final and initial

weights of the evaporating dish.
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Calculate the solubility in g/100 mL or other desired units.

Titrimetric Method
This method is suitable for quantifying the iodide ion concentration in a saturated solution.

Objective: To determine the concentration of iodide ions in a saturated solution of ammonium
iodide.

Materials:

Saturated solution of ammonium iodide, prepared as described in the gravimetric method.

Standardized solution of silver nitrate (AgNO₃).

Potassium chromate (K₂CrO₄) indicator solution.

Burette, pipette, and other standard titration equipment.

Procedure:

Prepare a saturated solution of ammonium iodide and filter it as described above.

Accurately pipette a known volume of the clear filtrate into an Erlenmeyer flask.

Dilute the sample with deionized water to a suitable volume.

Add a few drops of potassium chromate indicator to the flask. The solution will turn yellow.

Titrate the solution with a standardized silver nitrate solution. The endpoint is reached when

the color changes from yellow to a faint, permanent reddish-brown precipitate of silver

chromate.

Record the volume of silver nitrate solution used.

Calculate the molar concentration of iodide ions in the filtrate using the stoichiometry of the

reaction: Ag⁺(aq) + I⁻(aq) → AgI(s).

Convert the molar concentration to solubility in g/100 mL.
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Factors Influencing Solubility
The solubility of ammonium iodide is a complex property influenced by several interrelated

factors. The following diagram illustrates these logical relationships.

Factors Influencing Ammonium Iodide Solubility

Ammonium Iodide
Solubility

Solvent Properties

determines 'like dissolves like' Polarity Hydrogen Bonding Capacity Dielectric Constant

Temperature

affects kinetic energy and equilibrium Enthalpy of Solution Entropy of Solution Pressure
(Primarily for gases, minor effect on solids) Common Ion Effect

decreases solubility

Click to download full resolution via product page

Caption: Logical relationships of factors affecting ammonium iodide solubility.

Conclusion
The data and protocols presented in this technical guide provide a foundational resource for

the scientific community working with ammonium iodide. A thorough understanding of its

solubility in both aqueous and organic media is paramount for its effective application in

research and development. The provided experimental methodologies offer a starting point for

laboratories to establish standardized procedures for solubility determination, ensuring data

accuracy and comparability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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